Thiamin diphosphate
Overview
Description
Thiamine(1+) diphosphate(3-) is dianion of thiamine(1+) diphosphate arising from deprotonation of the three OH groups of the diphosphate. It has a role as a cofactor. It is a conjugate base of a thiamine(1+) diphosphate.
Scientific Research Applications
Metabolic Pathways and Plant Stress Response
Thiamin diphosphate (ThDP) is integral in metabolic pathways such as glycolysis, the pentose phosphate pathway, and the tricarboxylic acid cycle. It's also vital in plants' response to abiotic and biotic stress, impacting thiamine metabolism including aspects like catabolism, salvage, and transport (Goyer, 2010).
Enzymatic Cofactor and Metabolic Regulation
ThDP's role as an enzymatic cofactor in mammals, plants, fungi, and bacteria is crucial for metabolic regulation and is a potential target for biotechnological and medical applications. This includes its involvement in drug design and disease models, particularly in the context of ThDP-dependent enzymes (Bunik, Tylicki, & Lukashev, 2013).
Unique Characteristics in Enzyme Mechanisms
ThDP-dependent enzymes like glyoxylate carboligase challenge traditional paradigms, showing unique characteristics in their enzymatic mechanisms. This includes the absence of the canonical active site glutamate, usually present in ThDP-dependent enzymes, which impacts the enzyme's efficiency and reaction steps (Kaplun et al., 2008).
Nutritional Enhancement in Crops
Enhancing the thiamin biosynthesis genes in crops like rice can increase thiamin content in unpolished seeds, although this does not necessarily confer resistance to diseases like Xanthomonas oryzae in rice. This research suggests potential avenues for nutritional enhancement in staple crops (Dong et al., 2016).
Interactions in Metabolic Enzymes
ThDP-dependent enzymes play a significant role in metabolic processes, with the potential for applications in medical and biotechnological fields. The detailed understanding of these enzymes can provide new insights into metabolic regulation and disease treatment (Bunik, 2013).
Coordination in Enzymatic Reactions
In some metabolic enzymes, ThDP's active sites are synchronized through mechanisms like proton shuttling, which is crucial for their catalytic and regulatory functions. This coordination is key to the functioning of thiamine-dependent enzymes (Frank et al., 2004).
properties
Product Name |
Thiamin diphosphate |
|---|---|
Molecular Formula |
C12H16N4O7P2S-2 |
Molecular Weight |
422.29 g/mol |
IUPAC Name |
[2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy-oxidophosphoryl] phosphate |
InChI |
InChI=1S/C12H18N4O7P2S/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H4-,13,14,15,17,18,19,20,21)/p-2 |
InChI Key |
AYEKOFBPNLCAJY-UHFFFAOYSA-L |
Canonical SMILES |
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)([O-])OP(=O)([O-])[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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